Cas no 1184761-22-5 (1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine)

• Product Name: 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine
• CAS No: 1184761-22-5
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• MDL: MFCD12154350
• CID: 4576067
• PubChem ID: 56828356
• Update Time: 2025-06-15

1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(4-fluorophenyl)-3-methylbutan-2-yl](methyl)amine
• Benzeneethanamine, 4-fluoro-N-methyl-α-(1-methylethyl)-
• 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine

• MDL： MFCD12154350
• Inchi： 1S/C12H18FN/c1-9(2)12(14-3)8-10-4-6-11(13)7-5-10/h4-7,9,12,14H,8H2,1-3H3
• InChI Key： DEWJBBAPGXIXNI-UHFFFAOYSA-N
• SMILES： N(C(C(C)C)CC1=CC=C(F)C=C1)C

Computed Properties

• Exact Mass: 195.142327740g/mol
• Monoisotopic Mass: 195.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 253.9±15.0 °C at 760 mmHg
• Flash Point: 107.4±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine

Introduction to 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine (CAS No. 1184761-22-5)

1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine, also known by its CAS number 1184761-22-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a substituted butylamine moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine can be represented as follows: C₁₂H₁₈FN. The presence of the fluorine atom in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. This makes it an interesting candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine is no exception, and its unique structure has led to several studies exploring its potential as a lead compound for various therapeutic applications.

One of the key areas of research involving 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug development. Studies have shown that this compound can modulate the activity of specific GPCRs, making it a valuable tool for understanding receptor function and developing new drugs.

A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine for several GPCRs, including the serotonin 5-HT_2A receptor and the dopamine D₂ receptor. The results indicated that this compound exhibits high affinity and selectivity for these receptors, suggesting its potential as a lead molecule for the treatment of psychiatric disorders such as schizophrenia and depression.

Beyond its potential as a GPCR ligand, 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and is involved in many diseases, including arthritis, asthma, and inflammatory bowel disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine have also been studied to assess its suitability as a drug candidate. Pharmacokinetic studies are essential for understanding how a compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data indicate that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low clearance rates, which are desirable characteristics for a potential drug candidate.

In addition to its therapeutic potential, 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine has also been used as a building block in synthetic chemistry. Its versatile structure allows it to be incorporated into more complex molecules through various chemical reactions, making it a valuable intermediate in the synthesis of other bioactive compounds. This versatility has led to its use in the development of novel materials and pharmaceuticals.

The safety profile of 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for any potential drug candidate. However, further studies are needed to fully understand its long-term safety and efficacy in humans.

In conclusion, 1-(4-Fluorophenyl)-3-methylbutan-2-yl(methyl)amine (CAS No. 1184761-22-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and refine its use in various medical applications.